Cas no 6960-08-3 (Benzenamine,3-[4-nitro-2-(trifluoromethyl)phenoxy]-)

• Product Name: Benzenamine,3-[4-nitro-2-(trifluoromethyl)phenoxy]-
• CAS No: 6960-08-3
• MF: C₁₃H₉F₃N₂O₃
• MW: 298.217373609543
• CID: 529115
• PubChem ID: 250352
• Update Time: 2025-04-19

Benzenamine,3-[4-nitro-2-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-[4-nitro-2-(trifluoromethyl)phenoxy]-
• CSJLBTQNYLSKAI-UHFFFAOYSA-N
• 3-[4-nitro-2-(trifluoromethyl)phenoxy]aniline
• NSC-69697
• DTXSID60989685
• 6960-08-3
• NSC69697

• Inchi： 1S/C13H9F3N2O3/c14-13(15,16)11-7-9(18(19)20)4-5-12(11)21-10-3-1-2-8(17)6-10/h1-7H,17H2
• InChI Key： CSJLBTQNYLSKAI-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1OC1C=CC=C(C=1)N)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 298.05657
• Monoisotopic Mass: 298.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 78.39